Cas no 794535-48-1 (Benzeneacetic acid,4-hydroxy-2,3,5,6-tetramethyl-)

Benzeneacetic acid,4-hydroxy-2,3,5,6-tetramethyl- structure
794535-48-1 structure
Product Name:Benzeneacetic acid,4-hydroxy-2,3,5,6-tetramethyl-
CAS No:794535-48-1
MF:C12H16O3
MW:208.253643989563
CID:556422
PubChem ID:45097112
Update Time:2025-04-19

Benzeneacetic acid,4-hydroxy-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-hydroxy-2,3,5,6-tetramethyl-
    • Aceticacid, (4-hydroxy-2,3,5,6-tetramethylphenyl)- (7CI)
    • (4-Hydroxy-2,3,5,6-tetramethylphenyl)acetic acid
    • 794535-48-1
    • Inchi: 1S/C12H16O3/c1-6-8(3)12(15)9(4)7(2)10(6)5-11(13)14/h15H,5H2,1-4H3,(H,13,14)
    • InChI Key: MIUDJQWYEHWIBB-UHFFFAOYSA-N
    • SMILES: OC1C(C)=C(C)C(CC(=O)O)=C(C)C=1C

Computed Properties

  • Exact Mass: 208.11
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2
  • XLogP3: 2.5
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